Cas no 1400770-52-6 ((2-Bromo-3,4,5-trifluorophenyl)boronic acid)

• Product Name: (2-Bromo-3,4,5-trifluorophenyl)boronic acid
• CAS No: 1400770-52-6
• MF: C₆H₃BBrF₃O₂
• MW: 254.797031641006
• CID: 1093764
• PubChem ID: 71504321
• Update Time: 2025-04-20

(2-Bromo-3,4,5-trifluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-3,4,5-trifluorophenyl)boronic acid
• 1400770-52-6
• (2-Bromo-3,4,5-trifluorophenyl)boronicacid

• Inchi： 1S/C6H3BBrF3O2/c8-4-2(7(12)13)1-3(9)5(10)6(4)11/h1,12-13H
• InChI Key： WEVLRLRJXYBSLM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1B(O)O)F)F)F

Computed Properties

• Exact Mass: 253.93616g/mol
• Monoisotopic Mass: 253.93616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų